
Ambiguity of "IV-361" Prevents Universal
Disposal Protocol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: IV-361

Cat. No.: B15585928 Get Quote

A universal and specific disposal procedure for a substance identified only as "IV-361" cannot

be provided, as this designation does not correspond to a recognized chemical in standard

databases. Extensive searches indicate that "IV-361" is not a unique chemical identifier.

Instead, the term appears in various contexts, including regulatory codes and as a non-specific

product identifier, making it impossible to determine the chemical nature of the substance in

question and, consequently, its proper disposal protocol.

For instance, search results frequently reference "N.Y. Comp. Codes R. & Regs. tit. 6, ch. IV,

subch. B, pt. 361," which pertains to the siting of industrial hazardous waste facilities in New

York, and the "HEALTH AND SAFETY CODE CHAPTER 361. SOLID WASTE DISPOSAL ACT"

in Texas.[1][2][3][4] These are legal and regulatory frameworks for waste management and do

not describe a specific chemical substance.

In other contexts, "361" appears as part of product names, such as "V 361 JET BLACK," a

liquid colorant, or within the "C-361 FAMILY" of products, for which safety data sheets (SDS)

are available but are specific to those product lines.[5][6] Additionally, "CHM361" has been

identified as a university chemistry course code, with related documents describing laboratory

experiments.[7][8][9]

Without a precise chemical name, Chemical Abstracts Service (CAS) number, or at the very

least, a description of the type of substance (e.g., solvent, acid, biological material), providing

disposal instructions would be irresponsible and potentially dangerous. The proper disposal of

any chemical is dictated by its specific physical and chemical properties, toxicity, and reactivity.
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General Guidance for Chemical Waste Disposal

For researchers, scientists, and drug development professionals handling any chemical waste,

the following general workflow should be followed:

Identify the Chemical: The first and most critical step is to accurately identify the chemical.

This includes its name, CAS number, and any other relevant identifiers. This information is

typically found on the container label or in the accompanying SDS.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for safe

handling and disposal. Section 13 of the SDS specifically addresses disposal considerations.

Segregate Waste: Chemical waste should be segregated according to its hazard class (e.g.,

flammable, corrosive, reactive, toxic). Never mix incompatible waste streams.

Proper Labeling: All waste containers must be clearly and accurately labeled with the

contents and associated hazards.

Follow Institutional and Regulatory Procedures: Adhere to your institution's specific waste

management protocols and all local, state, and federal regulations for hazardous waste

disposal.

To assist in developing a specific disposal plan, please provide a proper chemical name or

CAS number for the substance in question.

Illustrative Disposal Workflow

The following diagram illustrates a generalized workflow for chemical waste disposal. This is a

conceptual guide and should be adapted to specific institutional and regulatory requirements.
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Caption: Generalized workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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